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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-Chloro-1-hexene, a bifunctional

organochlorine compound valuable in organic synthesis. It details the chemical's nomenclature,

physicochemical properties, and key safety information. This document outlines detailed

experimental protocols for its synthesis from 5-hexen-1-ol via two common methods:

chlorination with thionyl chloride and the Appel reaction. Furthermore, the guide explores the

characteristic reactivity of its two functional moieties—the terminal alkene and the primary alkyl

chloride—providing a basis for its application in the synthesis of more complex molecules. The

information is presented with clarity and precision, incorporating data tables for easy reference

and visual diagrams to illustrate synthetic pathways and reaction mechanisms.

Nomenclature and Chemical Identity
6-Chloro-1-hexene is a chemical compound that features a six-carbon chain with a double

bond at the C1 position and a chlorine atom at the C6 position.
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Identifier Value

IUPAC Name 6-chlorohex-1-ene[1][2]

CAS Number 928-89-2[1][2]

Molecular Formula C₆H₁₁Cl[1][2]

Molecular Weight 118.60 g/mol [2][3]

Synonyms
6-Chlorohex-1-ene, 1-Hexene, 6-chloro-, 5-

hexenyl chloride[1]

Physicochemical Properties
The physical and chemical properties of 6-Chloro-1-hexene are summarized in the table

below. This data is essential for its handling, storage, and application in experimental settings.

Property Value

Appearance Colorless liquid

Boiling Point 135-136 °C (lit.)[3]

Density 0.896 g/mL at 25 °C (lit.)[3]

Refractive Index (n20/D) 1.438 (lit.)[3]

Flash Point 28.9 °C (closed cup)[3]

Solubility
Insoluble in water, soluble in common organic

solvents.

Stability
Stable under normal conditions. Flammable.

Incompatible with strong oxidizing agents.[4]

Synthesis of 6-Chloro-1-hexene
6-Chloro-1-hexene is commonly synthesized from 5-hexen-1-ol. Two effective and widely used

methods are detailed below.
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Synthesis via Thionyl Chloride
This method involves the conversion of the primary alcohol to an alkyl chloride using thionyl

chloride in the presence of a base like pyridine to neutralize the HCl byproduct.

To a stirred solution of 5-hexen-1-ol (1.0 equivalent) in anhydrous dichloromethane (DCM) in

a round-bottom flask cooled to 0 °C in an ice bath, add pyridine (1.2 equivalents) dropwise.

To this mixture, add thionyl chloride (1.2 equivalents) dropwise via a dropping funnel over 30

minutes, ensuring the internal temperature remains below 5 °C.[5]

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by slowly adding water.

Separate the organic layer, and wash it sequentially with dilute HCl, saturated NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by distillation to afford 6-chloro-1-hexene as a colorless liquid.
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Synthesis of 6-Chloro-1-hexene via Thionyl Chloride

5-hexen-1-ol in DCM + Pyridine

Cool to 0 °C

Add Thionyl Chloride (dropwise)

Warm to RT, Stir 2-4h

Workup (Quench, Wash)

Dry and Concentrate

Purify by Distillation

6-Chloro-1-hexene
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Synthesis of 6-Chloro-1-hexene via Appel Reaction

5-hexen-1-ol + PPh₃ in CCl₄

Reflux 1-2h

Cool to RT

Precipitate PPh₃O with Pentane

Filter

Concentrate Filtrate

Purify by Distillation

6-Chloro-1-hexene
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6-Chloro-1-hexene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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